N-(2,5-dimethylphenyl)-5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C23H22N4O2/c1-4-26-13-18(22(28)24-20-12-15(2)10-11-16(20)3)21-19(14-26)23(29)27(25-21)17-8-6-5-7-9-17/h5-14H,4H2,1-3H3,(H,24,28)
• InChI Key: NJGCRPUOKBAPPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol

Description

The compound is a pyrazolopyridine derivative, which is a class of compounds that contain a pyrazolo ring fused to a pyridine ring. Pyrazolopyridines are known for their diverse biological activities and are used in the development of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the conjugated system of double bonds in the pyrazolopyridine core. The presence of multiple aromatic rings could lead to π-π stacking interactions, influencing its physical and chemical properties.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Pyrazolopyridines are known to interact with various biological targets, including enzymes and receptors, leading to their diverse biological activities.

Future Directions

The future research directions could involve studying the biological activity of this compound, optimizing its structure for enhanced activity and selectivity, and investigating its mechanism of action. Given the biological importance of pyrazolopyridines, this compound could be a potential candidate for drug development.